Cas no 33171-06-1 (1-pentyl-2,3,4,9-tetrahydro-1H-beta-carboline-3-carboxylic acid)

33171-06-1 structure
Product name:1-pentyl-2,3,4,9-tetrahydro-1H-beta-carboline-3-carboxylic acid
1-pentyl-2,3,4,9-tetrahydro-1H-beta-carboline-3-carboxylic acid Chemical and Physical Properties
Names and Identifiers
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- 1-pentyl-2,3,4,9-tetrahydro-1H-beta-carboline-3-carboxylic acid
- AKOS037489102
- 33171-06-1
- STL507229
- 2,3,4,9-Tetrahydro-1-pentyl-1H-pyrido[3,4-b]indole-3-carboxylic acid
- 1-pentyl-2,3,4,9-tetrahydro-1H-pyrido[3,4-b]indole-3-carboxylic acid
- SCHEMBL2319202
- DTXSID701159861
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- Inchi: InChI=1S/C17H22N2O2/c1-2-3-4-9-14-16-12(10-15(18-14)17(20)21)11-7-5-6-8-13(11)19-16/h5-8,14-15,18-19H,2-4,9-10H2,1H3,(H,20,21)
- InChI Key: OFCGMVHPBFKSBP-UHFFFAOYSA-N
Computed Properties
- Exact Mass: 286.168127949Da
- Monoisotopic Mass: 286.168127949Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 21
- Rotatable Bond Count: 5
- Complexity: 374
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 65.1Ų
- XLogP3: 1.2
1-pentyl-2,3,4,9-tetrahydro-1H-beta-carboline-3-carboxylic acid Related Literature
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Qianwen Chen,Zhen Hou,Weiman Zhuang,Tianxu Zhang J. Mater. Chem. A, 2020,8, 16232-16237
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Carr Hoi Yi Ho,Huanyang Cao,Yong Lu,Tsz-Ki Lau,Sin Hang Cheung,Ho-Wa Li,Hang Yin,Ka Lok Chiu,Lik-Kuen Ma,Yuanhang Cheng,Sai-Wing Tsang,Xinhui Lu,Shu Kong So,Beng S. Ong J. Mater. Chem. A, 2017,5, 23662-23670
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Viktor Barát,Taejun Eom,Anzar Khan,Mihaiela C. Stuparu Polym. Chem., 2021,12, 5209-5216
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Giacomo E. M. Crisenza,Elizabeth M. Dauncey,John F. Bower Org. Biomol. Chem., 2016,14, 5820-5825
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5. Characterization of DcsC, a PLP-independent racemase involved in the biosynthesis of d-cycloserine†David Dietrich,Marco J. van Belkum,John C. Vederas Org. Biomol. Chem., 2012,10, 2248-2254
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